Cas no 666740-55-2 (methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate
• CAS No: 666740-55-2
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6170865
• PubChem ID: 11160213
• Update Time: 2025-07-19

methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate
• 666740-55-2
• EN300-1986410

• Inchi： 1S/C10H11ClO3/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5,9,12H,6H2,1H3/t9-/m0/s1
• InChI Key： PNYUDCKOCMWXBK-VIFPVBQESA-N
• SMILES： ClC1C=CC=CC=1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate

Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate (CAS No. 666740-55-2): A Comprehensive Overview

Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate, identified by its Chemical Abstracts Service number CAS No. 666740-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and biochemical research.

The structure of Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a (3S)-configured chiral center, further substituted with a 2-chlorophenyl group. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

In recent years, the compound has been explored for its pharmacological properties. Specifically, its chiral center and aromatic substituent suggest potential interactions with biological targets such as enzymes and receptors. Research has indicated that such structural features can influence binding affinity and metabolic stability, making Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate a promising candidate for further investigation.

One of the most compelling aspects of Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate is its role in the synthesis of novel therapeutic agents. The presence of the (3S) configuration is particularly noteworthy, as enantiomeric purity is often crucial in drug development. Studies have demonstrated that the stereochemistry of a molecule can significantly impact its efficacy and safety profiles, highlighting the importance of precise structural control.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate. These methods often involve asymmetric synthesis techniques that preserve the stereochemical integrity of the chiral center. Such improvements have not only enhanced the availability of the compound but also reduced costs, making it more accessible for research and development purposes.

The compound's potential applications extend beyond pharmaceuticals into the realm of biochemical research. Its structural motifs are found in various natural products and bioactive molecules, suggesting that it could serve as a scaffold for designing new compounds with enhanced biological activity. Additionally, its role as an intermediate in multi-step syntheses makes it a versatile building block for chemists exploring new synthetic pathways.

Investigations into the metabolic fate of Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate have revealed interesting insights into how such molecules are processed within biological systems. Understanding these metabolic pathways is crucial for predicting drug efficacy and potential side effects. Furthermore, this knowledge can guide the design of derivatives with improved pharmacokinetic properties.

The use of computational modeling has also played a significant role in studying Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate. Advanced software tools allow researchers to simulate molecular interactions and predict how the compound might behave in different environments. These simulations can provide valuable insights into its reactivity and potential applications, complementing experimental approaches.

In conclusion, Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate represents a fascinating compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features, combined with recent advancements in synthetic and computational methods, make it a compelling subject for further research. As our understanding of molecular interactions continues to grow, compounds like Methyl (3S)-3-(2-chlorophenyl)-3-hydroxypropanoate are likely to play an increasingly important role in developing new therapies and advancing scientific knowledge.